2-phenyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}acetamide
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Overview
Description
Imidazopyridine derivatives have been gaining importance in the pharmaceutical industry due to their wide range of pharmacological activities . They have been used in the development of various drugs due to their diverse bioactivity, including antiviral, antibacterial, anticancer, antifungal, and antituberculosis properties .
Synthesis Analysis
Imidazopyridine derivatives can be synthesized through a two-step reaction. In the first step, different 1-(4-(methylsulfonyl)phenyl)-2-(phenylamino)ethan-1-one derivatives are obtained by the reaction of aniline derivatives and α-bromo-4-(methylsulfonyl)acetophenone. Then, condensation of intermediates with different 2-aminopyridines gives the final compounds .Molecular Structure Analysis
The docking studies performed by AutoDock Vina demonstrated that docked molecules were positioned as well as a crystallographic ligand in the COX-2 active site, and SO2Me pharmacophore was inserted into the secondary pocket of COX-2 and formed hydrogen bonds with the active site .Chemical Reactions Analysis
The reactions were monitored by thin layer chromatography (TLC) using silica gel GF254 .Scientific Research Applications
COX-2 Inhibition
The compound has been identified as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2) . COX-2 plays a crucial role in converting arachidonic acid to inflammatory mediators . By inhibiting COX-2, the compound can help reduce inflammation, pain, and fever caused by prostaglandins .
Development of New NSAIDs
The compound’s structure has been used as a scaffold for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) . These new NSAIDs aim to have a lower incidence of adverse effects, such as gastrointestinal ulcers .
Selective COX-2 Inhibitors
The compound has been used in the design of selective COX-2 inhibitors . Selective COX-2 inhibitors are desirable because they can reduce inflammation without the gastrointestinal side effects associated with non-selective NSAIDs .
Antinociceptive Activity
Some derivatives of the compound have shown significant antinociceptive activity . This means they can block the detection of painful or harmful stimuli, making them potentially useful in pain management .
Molecular Modeling
The compound has been used in molecular modeling studies . These studies have shown that the compound fits well into the active site of the COX-2 enzyme .
Synthesis of New Compounds
The compound has been used as a starting point for the synthesis of new compounds . These new compounds are designed to have improved potency and selectivity against the COX-2 enzyme .
Mechanism of Action
Target of Action
The primary target of 2-phenyl-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}acetamide is the Cyclooxygenase (COX) enzyme . This enzyme plays a crucial role in converting arachidonic acid to inflammatory mediators .
Mode of Action
The compound interacts with the COX enzyme, specifically COX-2 , inhibiting its activity . The docking studies demonstrated that the molecules were positioned as well as a crystallographic ligand in the COX-2 active site . The SO2Me pharmacophore was inserted into the secondary pocket of COX-2 and formed hydrogen bonds with the active site .
Biochemical Pathways
The inhibition of the COX enzyme affects the arachidonic acid cascade . This cascade is responsible for the production of prostanoids, which play a role in many inflammatory processes . By inhibiting COX, the compound reduces inflammation, pain, and fever caused by prostaglandins .
Pharmacokinetics
One of the derivatives, 8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine, exhibited the highest potency (IC50 = 0.07 µM) and selectivity (selectivity index = 508.6) against COX-2 .
Result of Action
The result of the compound’s action is a significant reduction in inflammation, pain, and fever . In an antinociceptive activity assessment via the formalin test, nine derivatives possessed significant activity compared with the control group .
properties
IUPAC Name |
2-phenyl-N-(2-phenylimidazo[1,2-a]pyridin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O/c25-19(15-16-9-3-1-4-10-16)23-21-20(17-11-5-2-6-12-17)22-18-13-7-8-14-24(18)21/h1-14H,15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDPPJZILRBIKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=C(N=C3N2C=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-N-{2-phenylimidazo[1,2-A]pyridin-3-YL}acetamide |
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